5-Hydroxy-indan-2-one
Overview
Description
5-Hydroxy-indan-2-one is a chemical compound that can be used for experimental or research purposes . It is a 1-indanone derivative .
Synthesis Analysis
While there isn’t specific information available on the synthesis of 5-Hydroxy-indan-2-one, a related compound, 3-substituted-3-hydroxy-indolin-2-ones, has been synthesized in good yields under metal-free conditions via three-component coupling of N-protected isatin, aryne precursor, and 1,3-cyclodione .
Molecular Structure Analysis
The molecular structure of 5-Hydroxy-indan-2-one consists of a nine-membered carbon ring with an oxygen atom attached to one of the carbons . The molecular formula is C9H8O2 .
Scientific Research Applications
Dopamine-Receptor Stimulating Activity
- Study 1 : Research by Hacksell et al. (1981) explored compounds related to 5-Hydroxy-indan-2-one, finding that these compounds, including 4-Hydroxy-2-(dipropylamino)indan and its 5-hydroxy analogue, show central dopamine-receptor stimulating activity. This was determined using biochemical and behavioral tests in rats and emesis tests in dogs (Hacksell et al., 1981).
Hydroxyl Addition to Aromatic Alkenes
- Study 2 : A study by Troy et al. (2012) identified the spectra of 1-indanyl-based resonance-stabilized radicals containing a hydroxyl group, arguing that such species form by hydroxyl radical addition to the π bond on the five-membered ring of the parent molecule. This indicates a role for 5-Hydroxy-indan-2-one in understanding hydroxyl addition in aromatic compounds (Troy et al., 2012).
Synthesis and Anticancer Properties
- Study 3 : Mannich bases containing 5-Hydroxy-indan-2-one have been synthesized and studied for their anticancer properties, as investigated by Tuğrak et al. (2017). This research suggests potential in designing new compounds for cancer treatment (Tuğrak et al., 2017).
Structure Analysis
- Study 4 : Garcia et al. (1993) analyzed the structure of a 2-acylindan-1-one, which contributes to understanding the structural properties of similar compounds, including 5-Hydroxy-indan-2-one (Garcia et al., 1993).
Conformations of Indan and 2-Indanol
- Study 5 : Das et al. (2003) conducted a combined study using UV laser spectroscopy and quantum chemistry calculation to identify the conformational isomers of 2-indanol, providing insights into the conformational behavior of compounds like 5-Hydroxy-indan-2-one (Das et al., 2003).
Future Directions
properties
IUPAC Name |
5-hydroxy-1,3-dihydroinden-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c10-8-2-1-6-3-9(11)5-7(6)4-8/h1-2,4,10H,3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYXQDPCGSWTLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)CC2=C1C=CC(=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30493385 |
Source
|
| Record name | 5-Hydroxy-1,3-dihydro-2H-inden-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30493385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-indan-2-one | |
CAS RN |
52727-23-8 |
Source
|
| Record name | 5-Hydroxy-1,3-dihydro-2H-inden-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30493385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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